- An efficient Mn-catalyzed reductive carbonylation of aryl iodides to aryl aldehydes and their benzimidazole and benzoxazolesSynthetic Communications, 2022, 52(15), 1628-1634,
Cas no 918523-99-6 (2,5-Difluoro-4-hydroxybenzaldehyde)
![2,5-Difluoro-4-hydroxybenzaldehyde structure](https://www.kuujia.com/scimg/cas/918523-99-6x300.png)
918523-99-6 structure
2,5-Difluoro-4-hydroxybenzaldehyde
2,5-Difluoro-4-hydroxybenzaldehyde Properties
Names and Identifiers
-
- 2,5-Difluoro-4-hydroxybenzaldehyde
- 2,5-Difluoro-4-hydroxy-benzaldehyde
- 2,5-Difluoro-4-hydroxybenzaldehyde (ACI)
- FFPHRYLGIPAZBL-UHFFFAOYSA-N
- 918523-99-6
- STL557635
- DTXSID30620952
- CS-W014333
- 2,5-Difluoro-4-hydroxybenzaldehyde;4-Hydroxy-2,5-difluorobenzaldehyde;
- BBL103825
- AS-46006
- DB-011355
- CL8247
- SCHEMBL415162
- SY104444
- MFCD04112521
- AKOS005255151
- +Expand
-
- MFCD04112521
- FFPHRYLGIPAZBL-UHFFFAOYSA-N
- 1S/C7H4F2O2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-3,11H
- O=CC1C(F)=CC(O)=C(F)C=1
Computed Properties
- 158.01800
- 1
- 4
- 1
- 158.018
- 11
- 151
- 0
- 0
- 0
- 0
- 0
- 1
- 1.2
- 37.3A^2
Experimental Properties
- 1.48290
- 37.30000
- Slightly soluble in water.
- 232.1±35.0 °C at 760 mmHg
- 145-148℃
- 94.2±25.9 °C
- No data available
- Air Sensitive
2,5-Difluoro-4-hydroxybenzaldehyde Security Information
- H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Xn
- H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Store at 4 ° C, better storage at -4 ° C
- warning
2,5-Difluoro-4-hydroxybenzaldehyde Customs Data
- 2913000090
-
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
2,5-Difluoro-4-hydroxybenzaldehyde Price
2,5-Difluoro-4-hydroxybenzaldehyde Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Sodium bicarbonate , Sodium carbonate , Triethylsilane Catalysts: Manganese dichloride Solvents: 1,4-Dioxane ; 4 h, 1 atm, 70 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 0.5 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt
1.2 1 h, -78 °C; -78 °C → rt
Reference
- Pyrrolo[2,3-b]pyridine compounds and methods for kinase modulation, preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 1 h, -78 °C; -78 °C → rt
1.2 1 h, -78 °C; -78 °C → rt
Reference
- Pyrrolo[2,3-b]pyridines as kinase modulators and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Synthetic Circuit 4
Reaction Conditions
Reference
- Pyrrolo[2,3-b]pyridine derivatives as protein kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
2,5-Difluoro-4-hydroxybenzaldehyde Raw materials
2,5-Difluoro-4-hydroxybenzaldehyde Preparation Products
2,5-Difluoro-4-hydroxybenzaldehyde Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:918523-99-6)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:918523-99-6)
TANG SI LEI
15026964105
2881489226@qq.com
2,5-Difluoro-4-hydroxybenzaldehyde Related Literature
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Lorenzo Gontrani,Matteo Bonomo,Natalia V. Plechkova,Danilo Dini,Ruggero Caminiti Phys. Chem. Chem. Phys., 2018,20, 30120-30124
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Ming-Yu Zhang,Hong Zhao,Jian-Hong Xu,Guang-Sheng Luo RSC Adv., 2015,5, 32768-32774
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3. An ab initio thermodynamics study of cobalt surface phases under ethanol steam reforming conditions†Wenjia Luo,Aravind Asthagiri Catal. Sci. Technol., 2014,4, 3379-3389
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Donglei Bu,Yingqi Xiong,Ying Ning Tan,Miao Meng,Chun Y. Liu Chem. Commun., 2018,54, 3632-3635
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6. Ethinyl estradiol cocrystals assembled by chain structures: improvement in stability and solubility†Rongkai Du,Juan Xu,Lei Zhang,Lifeng Ning,Shan Li New J. Chem., 2019,43, 16889-16897
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Shaodong Sun,Hongjia Zhang,LinLi Tang,Xiaozhe Zhang,Zhimao Yang Phys. Chem. Chem. Phys., 2014,16, 20424-20428
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Amber A. S. Gietter,Rachel C. Pupillo,Glenn P. A. Yap,Thomas P. Beebe, Jr.,Joel Rosenthal,Donald A. Watson Chem. Sci., 2013,4, 437-443
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Seongyong Park,Dasol Kim,Robert J. Mitchell,Taesung Kim Lab Chip, 2011,11, 2916-2923
Recommended suppliers
Amadis Chemical Company Limited
(CAS:918523-99-6)2,5-Difluoro-4-hydroxybenzaldehyde
![A11601 A11601](https://scimg.chem960.com/prolang/199641/1.jpg)
99%/99%
5g/25g
260.0/974.0